Cas no 1271473-84-7 (2,2-difluoro-1-(3-methoxyphenyl)ethan-1-one)

• Product Name: 2,2-difluoro-1-(3-methoxyphenyl)ethan-1-one
• CAS No: 1271473-84-7
• MF: C₉H₈F₂O₂
• MW: 186.155429840088
• MDL: MFCD20921143
• CID: 4937145
• PubChem ID: 91636166
• Update Time: 2026-02-27

2,2-difluoro-1-(3-methoxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2-Difluoro-1-(3-methoxyphenyl)ethanone
• 2,2-difluoro-1-(3-methoxyphenyl)ethan-1-one
• 2,2-Difluoro-1-(3-methoxy-phenyl)-ethanone

• MDL： MFCD20921143
• Inchi： 1S/C9H8F2O2/c1-13-7-4-2-3-6(5-7)8(12)9(10)11/h2-5,9H,1H3
• InChI Key： NDHALOPRIRDGPQ-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC=C(C=1)OC)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 183
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3

Additional information on 2,2-difluoro-1-(3-methoxyphenyl)ethan-1-one

2,2-Difluoro-1-(3-methoxyphenyl)ethan-1-one

2,2-Difluoro-1-(3-methoxyphenyl)ethan-1-one, also known by its CAS number 1271473-84-7, is a fluorinated aromatic ketone with a unique chemical structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its difluoromethyl group attached to a methoxy-substituted phenyl ring, making it a versatile building block for various applications in drug discovery and materials science.

The synthesis of 2,2-difluoro-1-(3-methoxyphenyl)ethan-1-one involves a combination of nucleophilic aromatic substitution and ketone formation techniques. Recent advancements in fluorination methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving scalability. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

One of the most promising applications of 2,2-difluoro-1-(3-methoxyphenyl)ethan-1-one lies in its role as a bioisostere in medicinal chemistry. Its ability to mimic the electronic and steric properties of other functional groups makes it an ideal candidate for replacing less favorable moieties in drug candidates. For instance, studies have shown that this compound can effectively replace bulky or reactive groups in lead compounds, enhancing their pharmacokinetic profiles without compromising bioactivity.

In the context of drug discovery, 2,2-difluoro-1-(3-methoxyphenyl)ethan-1-one has been investigated as a potential scaffold for developing antidepressants, anti-inflammatory agents, and neuroprotective drugs. Recent research highlights its ability to modulate serotonin reuptake and inhibit key inflammatory pathways, suggesting its potential as a lead compound for treating conditions such as depression and neurodegenerative diseases.

The fluorinated nature of this compound also contributes to its stability and lipophilicity, making it suitable for applications in agrochemicals and industrial materials. For example, derivatives of 2,2-difluoro-1-(3-methoxyphenyl)ethan-1-one have been explored as herbicides due to their ability to inhibit specific plant enzymes without adverse effects on mammals.

From a structural perspective, the methoxy group on the phenyl ring plays a crucial role in stabilizing the molecule's conformation and enhancing its solubility in organic solvents. This feature is particularly advantageous in reactions requiring precise control over stereochemistry or regioselectivity.

Recent studies have also focused on the environmental impact of 2,2-difluoro-1-(3-methoxyphenyl)ethan-1-one and its derivatives. Researchers are investigating biodegradation pathways to ensure that these compounds can be safely integrated into industrial processes without posing risks to ecosystems.

In conclusion, 2,2-difluoro-1-(3-methoxyphenyl)ethan-1-one (CAS No: 1271473-84-7) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties, combined with ongoing advancements in synthetic methodologies and application research, position it as a valuable tool for addressing challenges in medicine, agriculture, and materials science.